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Compound of Interest

Compound Name: Ethyl 5-aminopicolinate

Cat. No.: B046092

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
Ethyl 5-aminopicolinate, a key intermediate in various synthetic applications. The information
is compiled from various sources to assist researchers and professionals in drug development
and other scientific endeavors.

Core Physical Properties

Ethyl 5-aminopicolinate is a brown solid at ambient temperature.[1] Key physical and
chemical identifiers are summarized below.
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Property Value Source
Molecular Formula C8H10N202 [1112]
Molecular Weight 166.18 g/mol [1][2]
Appearance Brown solid [1]
Melting Point 130-133 °C [1]
Boiling Point 340.8 °C at 760 mmHg [3]
Solubility Data not available [1]
Density Data not available

pKa Data not available

CAS Number 119830-47-6 [1][21[3]

Experimental Protocols

While specific experimental protocols for the determination of the physical properties of Ethyl
5-aminopicolinate are not detailed in the available literature, the following are generalized,
standard methodologies that are typically employed for such characterizations.

Melting Point Determination (Capillary Method)

The melting point of a solid is a measure of its purity and is determined as the temperature
range over which the solid transitions to a liquid.

Methodology:

o Asmall, finely powdered sample of Ethyl 5-aminopicolinate is packed into a capillary tube,
sealed at one end, to a height of 2-3 mm.

o The capillary tube is placed in a melting point apparatus, which is heated at a controlled rate.
e The sample is observed through a magnifying lens.

e The temperature at which the first drop of liquid appears is recorded as the onset of melting.
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e The temperature at which the last solid particle melts is recorded as the final melting point.

e The melting range provides an indication of the substance's purity, with a narrow range
suggesting high purity.

Boiling Point Determination (Microscale Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

Methodology:

A small amount of the liquid is placed in a small test tube or a fusion tube.
o Acapillary tube, sealed at one end, is inverted and placed into the liquid.
e The apparatus is heated slowly.

» As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

e The heat is then removed, and the liquid is allowed to cool.

e The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.

Solubility Determination (Shake-Flask Method)

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution.

Methodology:

¢ An excess amount of Ethyl 5-aminopicolinate is added to a known volume of the solvent of
interest (e.g., water, ethanol, DMSO) in a flask.

e The flask is sealed and agitated at a constant temperature for a prolonged period (e.g., 24-
48 hours) to ensure equilibrium is reached.
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e The resulting mixture is filtered or centrifuged to remove any undissolved solid.

e The concentration of the dissolved Ethyl 5-aminopicolinate in the saturated solution is then
determined using a suitable analytical technique, such as UV-Vis spectroscopy or High-
Performance Liquid Chromatography (HPLC).

Logical Relationships of Physical Properties

The following diagram illustrates the interconnectedness of the core physical properties of a
chemical compound like Ethyl 5-aminopicolinate.
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Figure 1: Interrelation of Physical Properties
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Caption: Interrelation of Physical Properties of Ethyl 5-aminopicolinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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